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Compound of Interest

Compound Name: Hexanitroethane

Cat. No.: B13788336

Application Notes and Protocols for
Hexanitroethane

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Hexanitroethane (HNE) is a high-energy material with explosive properties and
should only be handled by trained professionals in a controlled laboratory setting with
appropriate safety measures in place. This document provides guidance on safe handling and
storage procedures based on available information and general principles for energetic
materials. It is not a substitute for a thorough risk assessment and adherence to all applicable
safety regulations.

Introduction

Hexanitroethane (C2NesO12) is a powerful oxidizing agent and an energetic material that has
been investigated for use in propellants and pyrotechnic compositions.[1][2] Its high nitrogen
content and density make it a subject of interest in energetic materials research. However, its
inherent instability and potential for explosive decomposition necessitate strict adherence to
safe handling and storage protocols. These application notes provide a comprehensive
overview of the hazards associated with HNE and detailed procedures for its safe management
in a research and development environment.

Physical and Chemical Properties
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A summary of the key physical and chemical properties of hexanitroethane is presented in

Table 1.
Property Value Reference
Chemical Formula C2Ne0O12 [1]
Molar Mass 300.05 g/mol [1]
Appearance Colorless crystalline solid
Melting Point 135 °C (with decomposition) [1112]

Decomposition Temperature

Thermal decomposition has
been detected at 60 °C and
upwards. Above 140 °C, this

can occur explosively.

[1]

Decomposition Products

Solid phase: 3 NOz2 + NO +
N20 + 2 CO2

[1]

Density

~1.9 g/cm?3

Hazard Identification and Safety Precautions

Hexanitroethane is a hazardous substance that presents multiple risks. A logical flow of

hazard identification and corresponding safety precautions is illustrated in the diagram below.

Caption: Hazard identification and corresponding safety precautions for hexanitroethane.

3.1. Explosive Hazards

o Thermal Sensitivity: Hexanitroethane begins to decompose at temperatures as low as 60°C

and can decompose explosively above 140°C.[1] It should be protected from heat sources,

direct sunlight, and elevated temperatures.

e Impact and Friction Sensitivity: While some sources claim HNE is not impact-sensitive, as a

polynitro compound, it should be treated as potentially sensitive to impact and friction.

Specific quantitative data is not readily available in the public domain and should be

determined experimentally.
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e Spontaneous Decomposition: The decomposition of HNE is faster in solution than in the solid
state.[1]

3.2. Health Hazards

» Toxicity: The toxicity of hexanitroethane is not well-documented in publicly available
literature. However, due to the presence of multiple nitro groups and its decomposition into
toxic gases (e.g., nitrogen oxides), it should be handled with extreme caution. Inhalation of
dust or vapors and skin contact should be avoided.

Safe Handling Procedures

4.1. Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles and a face shield are mandatory.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber) should be worn.

Body Protection: A flame-retardant lab coat and closed-toe shoes are required.

Respiratory Protection: If there is a risk of inhaling dust or decomposition products, a
NIOSH-approved respirator with appropriate cartridges should be used.

4.2. Engineering Controls

o All work with hexanitroethane must be conducted in a certified chemical fume hood with a
blast shield.

e The work area should be free of ignition sources, including open flames, hot plates, and
static-generating materials.

e Use only non-sparking tools made of materials like brass or bronze.

4.3. General Handling Practices

o Work with the smallest possible quantities of material.
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Avoid confinement of the material, as this can increase the risk of explosion upon
decomposition.

Do not grind or subject the material to friction.

Clean up spills immediately with a wet, non-combustible absorbent material. Do not use dry,
combustible materials like paper towels for cleanup.

Ensure that all equipment is properly grounded to prevent static discharge.

Storage Procedures

» Storage Location: Store in a cool, dry, well-ventilated area, away from direct sunlight and
sources of heat. The storage area should be a designated and approved explosives
magazine or a specially designed storage cabinet.

o Temperature Control: The storage temperature should be maintained below 25°C.

e Incompatible Materials: Store hexanitroethane separately from flammable materials,
reducing agents, acids, bases, and metals.

o Container: Store in a tightly sealed, compatible container (e.g., glass or compatible plastic)
with a pressure-relief cap. The container should be clearly labeled with the chemical name,
hazard warnings, and date of receipt.

o Transportation: The transportation of hexanitroethane is heavily regulated. According to the
U.S. Department of Transportation, it is classified as "Forbidden" for transport.

Experimental Protocols for Safety Assessment

To ensure the safe handling and use of hexanitroethane in a research setting, a thorough
safety assessment is crucial. The following protocols are based on the UN Manual of Tests and
Criteria for the classification of explosive substances.

Thermal Stability Analysis (Differential Scanning
Calorimetry - DSC)
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This protocol outlines a general procedure for determining the thermal stability of HNE using
DSC.

Objective: To determine the onset temperature of decomposition and the energy released
during decomposition.

Materials and Equipment:

Differential Scanning Calorimeter (DSC)

High-pressure hermetically sealed sample pans (e.g., gold-plated stainless steel)

Hexanitroethane sample (typically 1-5 mg)

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

o Sample Preparation: Carefully weigh 1-5 mg of HNE into a high-pressure DSC pan.
o Sealing: Hermetically seal the pan to contain any evolved gases.

e Instrument Setup:

o Place the sealed sample pan and a reference pan in the DSC cell.

o Purge the cell with an inert gas (e.g., nitrogen at 20 mL/min).

o Set the temperature program to ramp from ambient temperature to a temperature above
the expected decomposition point (e.g., 25°C to 250°C) at a controlled heating rate (e.g.,
5-10°C/min).

o Data Acquisition: Run the temperature program and record the heat flow as a function of
temperature.

o Data Analysis:

o Determine the onset temperature of any exothermic events.
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o Integrate the area under the exothermic peak to calculate the heat of decomposition
(AHA).

The following diagram illustrates the experimental workflow for DSC analysis.

Sample Preparation
(1-5 mg HNE in high-pressure pan)

(Hermetically Seal ParD

DSC Instrument Setup
(Inert atmosphere, temperature program)

(Run DSC Analysis)

Data Acquisition
(Heat flow vs. Temperature)

Data Analysis
(Determine T_onset and AH_d)
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Click to download full resolution via product page

Caption: Experimental workflow for Differential Scanning Calorimetry (DSC) analysis of
hexanitroethane.

Impact Sensitivity Testing

The impact sensitivity of an explosive material is a measure of its susceptibility to initiation by a
single impact. The BAM (Bundesanstalt fir Materialforschung und -prifung) drop-weight
method is a widely recognized standard.

Objective: To determine the impact energy required to cause a reaction in 50% of trials (Hso).

Materials and Equipment:

BAM drop-weight apparatus

Steel anvils and strikers

Hexanitroethane sample (typically 40 mm3)

Remote observation system (camera)

Procedure:

A small, measured amount of the HNE sample is placed on the steel anvil.

e The striker is placed on top of the sample.

» Aknown weight is dropped from a specified height onto the striker.

e The outcome (explosion, decompaosition, or no reaction) is observed remotely.

e The "up-and-down" method is typically used to determine the Hso value, where the drop
height is increased after a "no-go" and decreased after a "go".

» A statistically significant number of trials are conducted to determine the 50% probability
point.
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Friction Sensitivity Testing

Friction sensitivity testing determines the susceptibility of a material to initiation by frictional
forces. The BAM friction apparatus is a standard instrument for this test.

Objective: To determine the frictional force that causes a reaction in 50% of trials.
Materials and Equipment:

o BAM friction apparatus with a porcelain plate and pin

o Hexanitroethane sample (typically 10 mm3)

o Remote observation system

Procedure:

A small sample of HNE is spread on the porcelain plate.

The porcelain pin is placed on the sample, and a known load is applied.

The plate is moved back and forth under the pin at a controlled speed.

The outcome (explosion, crackling, or no reaction) is observed.

The test is repeated with varying loads to determine the lowest load that causes a reaction.

Material Compatibility

Due to its strong oxidizing nature, hexanitroethane is incompatible with a wide range of
materials.
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Material Class Compatibility

) Highly Incompatible - Can lead to violent
Reducing Agents i
reactions.

_ Incompatible - Can form sensitive explosive
Metals (especially powdered) )
mixtures.

) ) Incompatible - HNE is a strong oxidizer and will
Organic Materials ) ) ]
react with most organic materials.

Acids and Bases Incompatible - Can catalyze decomposition.

) Compatibility should be tested. Some plastics
Plastics and Elastomers -
may be attacked or sensitized.

) Generally considered compatible for short-term
Glass and Stainless Steel _
handling and storage.

It is crucial to perform compatibility testing for any material that will come into prolonged contact
with hexanitroethane.

Emergency Procedures
Spill:

Evacuate the area.

Do not attempt to clean up a large spill. Contact emergency responders.

For small spills, if trained to do so, carefully wet the material with a non-reactive liquid (e.g.,
water, if compatible) and absorb it with a non-combustible absorbent (e.g., vermiculite).

Place the absorbed material in a labeled container for hazardous waste disposal.

Fire:

» Do not attempt to fight a fire involving hexanitroethane.

o Evacuate the area immediately and activate the fire alarm.
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e From a safe distance, use a water spray to cool containers and surrounding areas.
First Aid:
 Inhalation: Move the person to fresh air. Seek immediate medical attention.

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids occasionally. Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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